Cas no 103688-02-4 (2H-Pyrazolo[4,3-c]quinoline,4,5-dihydro-8-methoxy-5-[(4-methylphenyl)sulfonyl]-)

• Product name: 2H-Pyrazolo[4,3-c]quinoline,4,5-dihydro-8-methoxy-5-[(4-methylphenyl)sulfonyl]-
• CAS No: 103688-02-4
• MF: C₁₈H₁₇N₃O₃S
• MW: 355.410882711411
• CID: 209342
• PubChem ID: 13573252

2H-Pyrazolo[4,3-c]quinoline,4,5-dihydro-8-methoxy-5-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrazolo[4,3-c]quinoline,4,5-dihydro-8-methoxy-5-[(4-methylphenyl)sulfonyl]-
• 8-methoxy-5-(4-methylphenyl)sulfonyl-1,4-dihydropyrazolo[4,3-c]quinoline
• 2H-Pyrazolo(4,3-c)quinoline, 4,5-dihydro-8-methoxy-5-((4-methylphenyl)sulfonyl)-
• 4,5-Dihydro-8-methoxy-5-((4-methylphenyl)sulfonyl)-2H-pyrazolo(4,3-c)quinoline
• 4,5-dihydro-8-methoxy-5-tosyl-pyrazolo[4,3-c]quinoline
• 4,5-dihydro-8-methoxy-5-tosyl-pyrazolo< 4,3-c> quinoline
• 8-methoxy-5-tosyl-4,5-dihydro-2H-pyrazolo[4,3-c]quinoline
• BRN 5619406
• LS-129326
• SureCN2703634
• SCHEMBL2703634
• 103688-02-4
• DTXSID70146005

• Inchi： InChI=1S/C18H17N3O3S/c1-12-3-6-15(7-4-12)25(22,23)21-11-13-10-19-20-18(13)16-9-14(24-2)5-8-17(16)21/h3-10H,11H2,1-2H3,(H,19,20)
• InChI Key： TVXFNSMKUMBFGL-UHFFFAOYSA-N
• SMILES： COC1C=CC2N(S(C3C=CC(C)=CC=3)(=O)=O)CC3C=NNC=3C=2C=1

Computed Properties

• Exact Mass: 355.09906259g/mol
• Monoisotopic Mass: 355.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.7Ų